Cas no 1445763-66-5 (3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide)

• Product Name: 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide
• CAS No: 1445763-66-5
• MF: C₁₆H₁₅BrN₂O₃
• MW: 363.205903291702
• CID: 6192686
• PubChem ID: 99842630
• Update Time: 2025-06-11

3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26591766
• 1445763-66-5
• Z898512326
• 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide

• Inchi： 1S/C16H15BrN2O3/c17-13-7-10(8-14-15(13)22-5-1-4-21-14)6-11(9-18)16(20)19-12-2-3-12/h6-8,12H,1-5H2,(H,19,20)/b11-6+
• InChI Key： MIJAZOAWBOPNNA-IZZDOVSWSA-N
• SMILES： BrC1=CC(=CC2=C1OCCCO2)/C=C(\C#N)/C(NC1CC1)=O

Computed Properties

• Exact Mass: 362.02660g/mol
• Monoisotopic Mass: 362.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide

Introduction to 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide (CAS No. 1445763-66-5)

3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to a class of heterocyclic molecules characterized by a fused benzodioxepine core, which is a motif known for its presence in various bioactive natural products and pharmacologically relevant scaffolds. The presence of a 9-bromo substituent at the benzodioxepine ring and a 2-cyano group on the propenamide side chain introduces additional functional diversity, making this molecule a promising candidate for further investigation in medicinal chemistry.

The chemical structure of 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide (CAS No. 1445763-66-5) can be analyzed in terms of its stereochemistry, electronic properties, and potential interactions with biological targets. The benzodioxepine ring itself is a seven-membered aromatic system with two oxygen atoms incorporated into the ring, which contributes to its stability and reactivity. The 9-bromo substituent introduces a halogen atom that can participate in various chemical transformations, including cross-coupling reactions commonly employed in drug synthesis. Additionally, the 2-cyano group serves as an electron-withdrawing moiety, which can influence the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on benzodioxepine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have shown that certain benzodioxepine analogs exhibit inhibitory activity against enzymes involved in inflammatory processes and cancer cell proliferation. The compound 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide has been synthesized with the aim of exploring its potential as an inhibitor of such enzymes. Preliminary computational studies suggest that the molecule may interact with key residues in the active sites of target enzymes, thereby modulating their activity.

The synthesis of 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide involves multiple steps, including cyclization reactions to form the benzodioxepine core and subsequent functionalization to introduce the 9-bromo and 2-cyano groups. The use of advanced synthetic methodologies ensures high yield and purity of the final product. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo substituent at the desired position on the benzodioxepine ring. Additionally, nucleophilic addition reactions have been utilized to incorporate the 2-cyano group onto the propenamide side chain.

Biological evaluation of 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-cyano-N-cyclopropylprop-2-enamide has focused on its potential as an inhibitor of enzymes involved in inflammation and cancer progression. In vitro assays have demonstrated that this compound exhibits inhibitory activity against several key enzymes, including cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators and have been implicated in various diseases such as arthritis and cancer. The presence of both the 9-bromo and 2-cyano groups appears to enhance the binding affinity of the compound for these enzymes, leading to potent inhibitory effects.

Moreover, structural modifications based on computational modeling have been employed to optimize the potency and selectivity of 3-(9-bromo-3,4-dihydro-2H-1,5-benzodioxepin-7-ylyl)-N-cyclopropylpropenamidesubclasses derivatives. By fine-tuning the substitution pattern on the benzodioxepine ring and exploring alternative side chains for the propenamide moiety, researchers have identified analogs with improved pharmacokinetic profiles. These modifications aim to enhance oral bioavailability and reduce off-target effects while maintaining high affinity for biological targets.

The role of computational chemistry in designing novel bioactive molecules cannot be overstated. Molecular docking studies have been instrumental in understanding how 3-(9-bromo-a,d-hydridrobenz[d][1]oxepino[7]carboxamido)-N cyclopropanecarboxamidesubclasses derivatives interact with their target proteins at an atomic level. These studies provide insights into binding modes and key interactions that contribute to biological activity, allowing for rational design of next-generation compounds with enhanced efficacy.

In conclusion, 3-(9-a,b-halogenobenz[d][1]oxepino[7]carboxamido)-N cyclopropanecarboxamidesubclasses derivatives represent a promising class of compounds with potential therapeutic applications in inflammation and cancer treatment. The unique structural features introduced by substituents such as 9-a,b-halogenobromobenzo[b][1]oxepino[7]carboxamidesubclasses derivatives’s bromo group contribute significantly to their biological activity, making them valuable candidates for further development.